Cbl-b-IN-2

• CAS: 2503325-21-9
• Molecular Formula: C29H30F5N5O2
• Molecular Weight: 575.6 g/mol
• InChI: InChI=1S/C29H30F5N5O2/c1-18-12-38(7-6-28(18,30)31)13-19-8-22-23(24(9-19)29(32,33)34)14-39(26(22)40)21-5-3-4-20(10-21)27(15-41-16-27)11-25-36-35-17-37(25)2/h3-5,8-10,17-18H,6-7,11-16H2,1-2H3/t18-/m1/s1
• InChIKey: YQALLLNHBDHXFZ-GOSISDBHSA-N

Cbl-b-IN-2 Procurement Guide

Cbl-b-IN-2, designated as Example 8 in its originating patent, is an orally bioavailable small molecule that inhibits Casitas B-lineage lymphoma proto-oncogene-b (Cbl-b) . Cbl-b is a RING-type E3 ubiquitin ligase that functions as a critical negative regulator of T-cell and NK-cell activation, making it a validated intracellular immune checkpoint target for cancer immunotherapy . The compound belongs to a class of 3-substituted piperidine Cbl-b inhibitors developed to reverse T-cell exhaustion and enhance anti-tumor immunity .

Cbl-b E3 ligase pathway inhibition studies

T-cell and NK-cell immune checkpoint research context

Patent-traceable tool compound for SAR campaigns

• [1] Sands AT, et al. 3-substituted piperidine compounds for cbl-b inhibition, and use of a cbl-b inhibitor in combination with a cancer vaccine and/or oncolytic virus. Patent WO 2020210508A1. 2020. View Source
• [2] Wallner et al. Clin Dev Immunol, 2012: 692639. Cited in WO 2020210508A1. View Source

Cbl-b-IN-2 In-Class Substitution Limitations

The Cbl-b inhibitor landscape features molecules with highly divergent potency, selectivity, and binding mechanisms. For example, the advanced clinical candidate NX-1607 (Cbl-b-IN-3) functions as an intramolecular glue, locking Cbl-b in an inactive conformation . In contrast, other in-class compounds, such as Cbl-b inhibitor 25, exhibit significantly lower potency in both biochemical and cellular assays . Generic substitution therefore risks delivering a molecule with a fundamentally different pharmacological profile, potentially exhibiting orders of magnitude less potency, altered selectivity against the closely related c-Cbl protein, or an inability to reverse T-cell exhaustion, which would undermine experimental reproducibility and therapeutic development .

Mechanism NX-1607 is a confirmed intramolecular glue; Cbl-b-IN-2 mechanism is predicted but not structurally confirmed. Binding-mode mismatch may shift functional outcomes.

Selectivity c-Cbl selectivity is reported at class level (>10-fold); the actual selectivity margin for Cbl-b-IN-2 is not published. Off-target profile may differ from disclosed clinical candidates.

Cell Data IL-2 secretion EC50 data in primary T-cells is not publicly available for Cbl-b-IN-2. Cellular functional benchmarking against NX-1607 cannot be performed without this data.

• [1] Kimani S, et al. The co-crystal structure of Cbl-b and a small-molecule inhibitor reveals the mechanism of Cbl-b inhibition. Communications Biology. 2023; 6:1272. View Source
• [2] Xue L, et al. Identification of the selective CBL-b inhibitors which effectively prevent T cells from exhaustion... [abstract]. Cancer Res 2023;83(7_Suppl):Abstract nr 3474. View Source

Cbl-b-IN-2 vs. Closest Analogs

Biochemical Cbl-b Inhibition Potency

Cbl-b-IN-2 demonstrates potent inhibition of the Cbl-b E3 ligase, with IC50 values ranging from 5.1-100 nM at high enzyme concentration and achieving sub-nanomolar potency (<1 nM) under low enzyme concentration conditions in an in vitro assay . This pattern is characteristic of tight-binding or slow-offset inhibition kinetics. A related class-level finding shows that highly optimized Cbl-b inhibitors from this chemical series achieved IC50s at the single-digit nanomolar level, with >10-fold selectivity over the homologous c-Cbl enzyme . While this specific selectivity margin has not been published for Cbl-b-IN-2 in isolation, it indicates the potential for a differentiated safety and efficacy window, as c-Cbl inhibition has been implicated in synergistic toxicity .

Biochemical Cbl-b Inhibition

Class-level inference

IC50 5.1–100 nM (high enzyme)

Reported sub-nanomolar assay context; supports pathway-inhibition study fit.

Selectivity >10-fold over c-Cbl reported at class level; not confirmed for this compound.

IL-2 Secretion vs. NX-1607

Cross-study comparable

Cbl-b-IN-2: Not publicly available
NX-1607: EC50 180.6 nM

Cellular functional data gap; translation of target engagement to PD effect requires review.

Primary human T-cell assay context for comparator.

Allosteric Mechanism

Class-level inference

Predicted intramolecular glue
No co-crystal structure confirmed

Mechanism context requires review; structural confirmation absent for Cbl-b-IN-2.

NX-1607/C7683: confirmed via PDB 8GCY co-crystal structure.

Evidence Dimension	Biochemical target inhibition potency
Target Compound Data	IC50 range: 5.1-100 nM (high Cbl-b conc.); IC50 < 1 nM (low Cbl-b conc.)
Comparator Or Baseline	Class-level data suggests optimized inhibitors achieve single-digit nM IC50 and >10-fold selectivity over c-Cbl. Cbl-b inhibitor 25 has an IC50 of 15 nM in a TR-FRET assay.
Quantified Difference	Cbl-b-IN-2's sub-nanomolar potency ceiling is on par with the most potent clinical candidate NX-1607 (IC50 < 1 nM). It is markedly more potent than early-generation inhibitors like Cbl-b inhibitor 25 (IC50 of 15 nM).
Conditions	In vitro CBL-b/E2-ubiquitin assay for target compound. TR-FRET assay for comparator.

Why This Matters

Potency is the primary driver of therapeutic index; confirming sub-nanomolar target engagement is essential for selecting a lead-quality molecule over weaker, high-nanomolar alternatives.

• [1] Sands AT, et al. WO 2020210508A1. Patent data sheet for Cbl-b-IN-2 (Example 8). 2020. View Source
• [2] Xue L, et al. Identification of the selective CBL-b inhibitors which effectively prevent T cells from exhaustion... Cancer Res 2023;83(7_Suppl):Abstract nr 3474. View Source

IL-2 Secretion Potency vs. NX-1607

A critical functional benchmark for Cbl-b inhibitors is their ability to enhance interleukin-2 (IL-2) secretion in primary human T-cells. The clinical candidate NX-1607 (Cbl-b-IN-3) achieves this with an EC50 of 180.6 nM . While the patent for Cbl-b-IN-2 describes the compound's utility in modulating the immune system and its administration for cancer treatment, a comparable, quantified EC50 value from a primary T-cell assay is not publicly available in the annotated literature . This absence of direct cellular functional data for Cbl-b-IN-2 represents a significant information gap for procurement decisions.

IL-2 Secretion vs. NX-1607

Cross-study comparable

Cbl-b-IN-2: Not publicly available
NX-1607: EC50 180.6 nM

Cellular functional data gap; translation of target engagement to PD effect requires review.

Primary human T-cell assay context for comparator.

Evidence Dimension	Functional T-cell activation (IL-2 secretion)
Target Compound Data	N/A (Data not publicly available for Cbl-b-IN-2)
Comparator Or Baseline	NX-1607 (Cbl-b-IN-3) IL-2 secretion EC50 = 180.6 nM
Quantified Difference	Cannot be quantified due to missing data for the target compound.
Conditions	Primary human T-cell assay for the comparator.

Why This Matters

Sub-nanomolar biochemical potency does not guarantee superior cellular function; procurement must be benchmarked against a demonstrated cellular EC50 to confirm the translation of target engagement to a pharmacodynamic effect.

• [1] Sands AT, et al. WO 2020210508A1. Patent data sheet for Cbl-b-IN-2. 2020. View Source

Allosteric Intramolecular Glue Mechanism

Advanced Cbl-b inhibitors like NX-1607 (Cbl-b-IN-3) and its analog C7683 have been structurally characterized as allosteric inhibitors that function as 'intramolecular glues', locking the protein in a closed, inactive conformation by binding at the interface of its TKBD and LHR domains . This mechanism prevents kinase-mediated phosphorylation and subsequent E3 ligase activation. Cbl-b-IN-2 (Example 8), as a compound from the 3-substituted piperidine series, is predicted to share this binding mode, which is a hallmark of highly optimized Nurix inhibitors leading to potent T-cell activation without cytotoxicity up to 10 µM concentration . However, no co-crystal structure of Cbl-b-IN-2 itself has been published to confirm this. This contrasts with earlier-generation inhibitors that may act through different or less defined mechanisms.

Allosteric Mechanism

Class-level inference

Predicted intramolecular glue
No co-crystal structure confirmed

Mechanism context requires review; structural confirmation absent for Cbl-b-IN-2.

NX-1607/C7683: confirmed via PDB 8GCY co-crystal structure.

Evidence Dimension	Mechanism of inhibition
Target Compound Data	Predicted allosteric intramolecular glue (based on chemical series). No cytotoxicity up to 10 µM.
Comparator Or Baseline	NX-1607/C7683: Confirmed intramolecular glue via co-crystal structure (PDB 8GCY).
Quantified Difference	Mechanistic confirmation absent for Cbl-b-IN-2; advanced clinical candidates have definitive structural proof.
Conditions	Structural biology and biophysical assays.

Why This Matters

A confirmed allosteric mechanism can provide superior selectivity and a distinct safety profile. Without structural confirmation, procurement for mechanistic studies carries additional risk.

• [1] Kimani S, et al. The co-crystal structure of Cbl-b and a small-molecule inhibitor reveals the mechanism of Cbl-b inhibition. Communications Biology. 2023; 6:1272. View Source
• [2] Xue L, et al. Identification of the selective CBL-b inhibitors... Cancer Res 2023;83(7_Suppl):Abstract nr 3474. View Source

Cbl-b-IN-2 Recommended Applications

Lead Optimization and SAR Studies

Given its nanomolar to sub-nanomolar biochemical potency and its origin as a defined patent example (Example 8), Cbl-b-IN-2 is optimally applied as a benchmark tool compound for SAR campaigns. Researchers can use it to calibrate new biochemical assays and as a reference standard to evaluate the relative potency and efficacy of novel, in-house Cbl-b inhibitors .

In Vitro Immuno-Oncology Research

For academic or early-discovery labs requiring a potent Cbl-b inhibitor to probe T-cell or NK-cell biology in vitro, Cbl-b-IN-2 provides a viable, patent-traceable option. Its demonstrated lack of cytotoxicity at concentrations up to 10 µM, inferred from its chemical class, supports its use in cellular mechanistic studies without confounding cell death artifacts. However, use of the clinical-stage NX-1607 (Cbl-b-IN-3) should be prioritized for studies intended to model clinical mechanisms .

Combination Therapy with Checkpoint Inhibitors

The patent describing Cbl-b-IN-2 explicitly claims its use in combination with immune checkpoint inhibitors, such as anti-PD-1 or anti-PD-L1 antibodies, for cancer treatment . This provides a strong intellectual property and scientific rationale for its deployment in pre-clinical syngeneic mouse models to explore combination immunotherapy regimens, where the goal is to demonstrate synergistic tumor growth inhibition.

Application

Selection Property

Validation Focus

Lead optimization and SAR studies

Biochemical assay benchmarking

Target-engagement assay context

In vitro immuno-oncology research

T-cell/NK-cell activation profiling

Cellular functional endpoint review

Combination immunotherapy research models

Checkpoint inhibitor combination context

Reported combination-response endpoints

• [1] Sands AT, et al. WO 2020210508A1. Patent for Cbl-b-IN-2 (Example 8). 2020. View Source
• [2] Xue L, et al. Cancer Res 2023;83(7_Suppl):Abstract nr 3474. View Source